Cas no 344413-79-2 ((2R)-3-amino-2-fluoropropan-1-ol)

(2R)-3-Amino-2-fluoropropan-1-ol is a chiral fluorinated amino alcohol with significant utility in pharmaceutical and organic synthesis. Its stereospecific (R)-configuration and fluorine substitution enhance its role as a versatile building block for bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators. The presence of both amino and hydroxyl functional groups allows for selective derivatization, enabling precise structural modifications. The fluorine atom contributes to improved metabolic stability and binding affinity in target molecules. This compound is valued for its high purity, consistent performance, and compatibility with asymmetric synthesis protocols, making it a reliable intermediate for advanced research applications.
(2R)-3-amino-2-fluoropropan-1-ol structure
344413-79-2 structure
Product Name:(2R)-3-amino-2-fluoropropan-1-ol
CAS No:344413-79-2
MF:C3H8FNO
MW:93.10
MDL:MFCD19160614
CID:4645318
PubChem ID:15978408
Update Time:2025-06-06

(2R)-3-amino-2-fluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-3-Amino-2-fluoro-1-propanol
    • (2R)-3-(Amino)-2-fluoro-1-propanol
    • (2R)-3-Amino-2-fluoropropan-1-ol
    • (R)-3-Amino-2-fluoropropan-1-ol
    • AKOS006239818
    • CS-0053486
    • 344413-79-2
    • EN300-658672
    • AS-60903
    • MFCD19160614
    • C3H8FNO
    • DTXCSCJRPZOOAQ-GSVOUGTGSA-N
    • (2R)-3-amino-2-fluoropropan-1-ol
    • MDL: MFCD19160614
    • Inchi: InChI=1S/C3H8FNO/c4-3(1-5)2-6/h3,6H,1-2,5H2/t3-/m1/s1
    • InChI Key: DTXCSCJRPZOOAQ-GSVOUGTGSA-N
    • SMILES: C(C(CO)F)N

Computed Properties

  • Exact Mass: 93.058992041g/mol
  • Monoisotopic Mass: 93.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 34
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 46.2Ų

(2R)-3-amino-2-fluoropropan-1-ol Pricemore >>

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